3-Hydroxybenzoic acid 3-Hydroxybenzoic acid 3-Hydroxybenzoic acid, also known as 3-hydroxybenzoate or 3-carboxyphenol, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. 3-Hydroxybenzoic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxybenzoic acid has been detected in multiple biofluids, such as feces, urine, and blood. 3-Hydroxybenzoic acid participates in a number of enzymatic reactions. In particular, 3-hydroxybenzoic acid can be biosynthesized from benzoic acid. 3-Hydroxybenzoic acid can also be converted into 3-hydroxybenzoyl-CoA. Outside of the human body, 3-hydroxybenzoic acid can be found in a number of food items such as corn, beer, bilberry, and citrus. This makes 3-hydroxybenzoic acid a potential biomarker for the consumption of these food products.
3-hydroxybenzoic acid is a monohydroxybenzoic acid that is benzoic acid substituted by a hydroxy group at position 3. It has been isolated from Taxus baccata. It is used as an intermediate in the synthesis of plasticisers, resins, pharmaceuticals, etc. It has a role as a bacterial metabolite and a plant metabolite. It derives from a benzoic acid. It is a conjugate acid of a 3-hydroxybenzoate.
Brand Name: Vulcanchem
CAS No.: 99-06-9
VCID: VC0041443
InChI: InChI=1S/C7H6O3/c8-6-3-1-2-5(4-6)7(9)10/h1-4,8H,(H,9,10)
SMILES: C1=CC(=CC(=C1)O)C(=O)O
Molecular Formula: C7H6O3
Molecular Weight: 138.12 g/mol

3-Hydroxybenzoic acid

CAS No.: 99-06-9

Reference Standards

VCID: VC0041443

Molecular Formula: C7H6O3

Molecular Weight: 138.12 g/mol

3-Hydroxybenzoic acid - 99-06-9

CAS No. 99-06-9
Product Name 3-Hydroxybenzoic acid
Molecular Formula C7H6O3
Molecular Weight 138.12 g/mol
IUPAC Name 3-hydroxybenzoic acid
Standard InChI InChI=1S/C7H6O3/c8-6-3-1-2-5(4-6)7(9)10/h1-4,8H,(H,9,10)
Standard InChIKey IJFXRHURBJZNAO-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)O)C(=O)O
Canonical SMILES C1=CC(=CC(=C1)O)C(=O)O
Melting Point 202.0 °C
202°C
Physical Description Solid
Description 3-Hydroxybenzoic acid, also known as 3-hydroxybenzoate or 3-carboxyphenol, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. 3-Hydroxybenzoic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxybenzoic acid has been detected in multiple biofluids, such as feces, urine, and blood. 3-Hydroxybenzoic acid participates in a number of enzymatic reactions. In particular, 3-hydroxybenzoic acid can be biosynthesized from benzoic acid. 3-Hydroxybenzoic acid can also be converted into 3-hydroxybenzoyl-CoA. Outside of the human body, 3-hydroxybenzoic acid can be found in a number of food items such as corn, beer, bilberry, and citrus. This makes 3-hydroxybenzoic acid a potential biomarker for the consumption of these food products.
3-hydroxybenzoic acid is a monohydroxybenzoic acid that is benzoic acid substituted by a hydroxy group at position 3. It has been isolated from Taxus baccata. It is used as an intermediate in the synthesis of plasticisers, resins, pharmaceuticals, etc. It has a role as a bacterial metabolite and a plant metabolite. It derives from a benzoic acid. It is a conjugate acid of a 3-hydroxybenzoate.
Related CAS 7720-19-6 (mono-hydrochloride salt)
Solubility 0.05 M
7.25 mg/mL at 25 °C
Synonyms 3-hydroxybenzoic acid
3-hydroxybenzoic acid, copper (2+) (1:1) salt
3-hydroxybenzoic acid, monosodium salt
sodium 3-hydroxybenzoic acid
PubChem Compound 7420
Last Modified Nov 12 2021
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